2,3-dimethoxy-N-[4-(5-methyl-1,3,4-oxadiazol-2-yl)phenyl]benzamide

• IUPAC Name: 2,3-dimethoxy-N-[4-(5-methyl-1,3,4-oxadiazol-2-yl)phenyl]benzamide
• InChI: InChI=1S/C18H17N3O4/c1-11-20-21-18(25-11)12-7-9-13(10-8-12)19-17(22)14-5-4-6-15(23-2)16(14)24-3/h4-10H,1-3H3,(H,19,22)
• InChI Key: KHSCHRHDFUMMGJ-UHFFFAOYSA-N
• Canonical SMILES: CC1=NN=C(O1)C2=CC=C(C=C2)NC(=O)C3=C(C(=CC=C3)OC)OC
• Molecular Formula: C18H17N3O4
• Molecular Weight: 339.3 g/mol

Description

The compound “2,3-dimethoxy-N-[4-(5-methyl-1,3,4-oxadiazol-2-yl)phenyl]benzamide” is a heterocyclic compound. It has a molecular formula of C12H13N3O3S, an average mass of 279.315 Da, and a monoisotopic mass of 279.067749 Da.

Synthesis Analysis

The synthesis of similar compounds has been reported in the literature. For instance, a series of novel benzamide compounds were synthesized starting from 2,3-dimethoxybenzoic acid or 3-acetoxy-2-methylbenzoic acid and amine derivatives. The products were purified, and their analysis was determined with IR, 1H NMR, 13C NMR spectroscopic, and elemental methods.

Molecular Structure Analysis

The molecular structure of “this compound” includes a five-membered oxadiazole ring, which possesses two carbons, one oxygen atom, two nitrogen atoms, and two double bonds. This type of ring system is also known as azoximes, oxybiazole, biozole, diazoxole, furadiazole, and furoxans.

Chemical Reactions Analysis

While specific chemical reactions involving “this compound” are not available, oxadiazole derivatives are known to show various biological activities such as antibacterial, anti-mycobacterial, antitumor, anti-viral, and antioxidant activity.

Physical And Chemical Properties Analysis

The physical and chemical properties of “this compound” include a molecular formula of C12H13N3O3S, an average mass of 279.315 Da, and a monoisotopic mass of 279.067749 Da.

Scientific Research Applications

2,3-dimethoxy-N-[4-(5-methyl-1,3,4-oxadiazol-2-yl)phenyl]benzamide has been studied for its potential applications in scientific research. It has been shown to inhibit the enzyme acetylcholinesterase (AChE) in vitro, with an IC50 value of 0.7 mM. This inhibition of AChE has been proposed as a mechanism for the treatment of Alzheimer's disease. This compound has also been studied for its ability to activate the enzyme tyrosine kinase, which is involved in the regulation of cell growth and differentiation. Additionally, this compound has been studied for its potential use as a drug delivery system, as it has been shown to be able to penetrate cell membranes and deliver drugs to their target sites.

Mechanism of Action

Target of Action

Benzamides, a significant class of amide compounds, have been widely used in medical, industrial, biological, and potential drug industries . They have shown diverse biological activities, including anti-inflammatory, anticancer, antioxidant, antimicrobial, and anti-HIV activities .

Mode of Action

It’s worth noting that benzamides, in general, bind with high affinity to multiple receptors, which can be helpful in developing new useful derivatives .

Biochemical Pathways

It’s known that benzamides can affect a variety of biological activities, suggesting that they may interact with multiple biochemical pathways .

Pharmacokinetics

The in vitro antioxidant activity of similar compounds has been determined by total antioxidant, free radical scavenging, and metal chelating activity .

Result of Action

Some benzamides have shown effective total antioxidant, free radical scavenging, and metal chelating activity compared with standards .

Action Environment

It’s worth noting that the presence of certain compounds can effectively improve moisture uptake, moisture content, water vapor permeability, and water solubility of the films, oil resistance together with good biodegradability .

Advantages and Limitations for Lab Experiments

The use of 2,3-dimethoxy-N-[4-(5-methyl-1,3,4-oxadiazol-2-yl)phenyl]benzamide in lab experiments has several advantages. It is a relatively easy compound to synthesize and has been shown to be stable in aqueous solutions. Additionally, its ability to inhibit AChE and activate tyrosine kinase make it an attractive target for drug discovery and development. However, there are some limitations to its use. For example, the compound is not very soluble in organic solvents, which limits its use in certain types of experiments. Additionally, its effects on biochemical and physiological processes are not well understood and further research is needed to better characterize its effects.

Future Directions

Given the potential of 2,3-dimethoxy-N-[4-(5-methyl-1,3,4-oxadiazol-2-yl)phenyl]benzamide as a therapeutic agent, there are a number of possible future directions for research. Additional studies could be conducted to further characterize the biochemical and physiological effects of the compound in vivo. Additionally, further research could be conducted to optimize the synthesis process and to develop new methods for the synthesis of this compound. Additionally, further research could be conducted to explore the potential of this compound as a drug delivery system and to develop new methods for delivering drugs to their target sites. Finally, further research could be conducted to explore the potential of this compound as an inhibitor of other enzymes and as an activator of other proteins.

Synthesis Methods

The synthesis of 2,3-dimethoxy-N-[4-(5-methyl-1,3,4-oxadiazol-2-yl)phenyl]benzamide has been studied extensively and a number of methods have been developed. The most commonly used method involves the reaction of 4-bromo-5-methyl-1,3,4-oxadiazole with benzamide in the presence of a base such as potassium carbonate in an aqueous solvent. The reaction is typically carried out at temperatures ranging from 0-100°C and yields of up to 95% can be achieved.

Biochemical Analysis

Biochemical Properties

It is likely that this compound interacts with various enzymes, proteins, and other biomolecules, but specific interactions have not been identified in the literature .

Cellular Effects

It is possible that this compound influences cell function, including impacts on cell signaling pathways, gene expression, and cellular metabolism .

Molecular Mechanism

It may exert its effects at the molecular level through binding interactions with biomolecules, enzyme inhibition or activation, and changes in gene expression .